![molecular formula C18H18BrN3O3 B3462827 1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine](/img/structure/B3462827.png)
1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine
Overview
Description
1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the piperazine family, which is known for its diverse range of biological activities. In
Mechanism of Action
The exact mechanism of action of 1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the activity of COX-2. It has also been shown to induce apoptosis in cancer cells by activating certain signaling pathways. Additionally, this compound has been shown to have antimicrobial activity against certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine in lab experiments is its diverse range of biological activities. This compound has been shown to have anti-inflammatory, antitumor, and antimicrobial activities, making it a valuable tool for studying these biological processes. Additionally, this compound has been used as a starting material for the synthesis of other bioactive compounds.
However, there are also some limitations to using this compound in lab experiments. One limitation is the potential toxicity of this compound, which can vary depending on the dosage and duration of exposure. Another limitation is the complexity of the synthesis method, which may limit its accessibility to researchers who do not have access to specialized equipment or expertise.
Future Directions
There are several future directions for research on 1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine. One direction is to further explore its potential applications in the treatment of inflammatory diseases, such as arthritis. Another direction is to investigate its potential as a diagnostic tool for certain cancers. Additionally, further research can be done to optimize the synthesis method and improve the safety profile of this compound. Finally, this compound can be used as a starting material for the synthesis of other bioactive compounds with potential therapeutic applications.
Scientific Research Applications
1-(3-bromobenzyl)-4-(4-nitrobenzoyl)piperazine has been extensively studied for its potential applications in scientific research. This compound has been shown to have anti-inflammatory, antitumor, and antimicrobial activities. It has also been studied for its potential use as a diagnostic tool for certain diseases, such as cancer. Additionally, this compound has been used as a starting material for the synthesis of other bioactive compounds.
properties
IUPAC Name |
[4-[(3-bromophenyl)methyl]piperazin-1-yl]-(4-nitrophenyl)methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18BrN3O3/c19-16-3-1-2-14(12-16)13-20-8-10-21(11-9-20)18(23)15-4-6-17(7-5-15)22(24)25/h1-7,12H,8-11,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQOQTBGGHBCPAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC(=CC=C2)Br)C(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18BrN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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